Cas no 1708328-79-3 (2-(4-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole)

• Product Name: 2-(4-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• CAS No: 1708328-79-3
• MF: C₁₂H₁₂FNS
• MW: 221.293785095215
• CID: 6121958
• PubChem ID: 20664385
• Update Time: 2025-08-02

2-(4-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 1708328-79-3
• 2-(4-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• EN300-741261
• SCHEMBL13996111
• 2-(4-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C12H12FNS/c1-8(2)11-7-15-12(14-11)9-3-5-10(13)6-4-9/h3-8H,1-2H3
• InChI Key： NVOGUTWQSIQNAC-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 221.06744872g/mol
• Monoisotopic Mass: 221.06744872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(4-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole

Comprehensive Overview of 2-(4-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 1708328-79-3)

2-(4-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 1708328-79-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a thiazole core substituted with a 4-fluorophenyl group and an isopropyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₂H₁₂FNS, and precise molecular weight of 221.29 g/mol underscore its potential in drug discovery and material science applications.

Recent studies highlight the growing demand for fluorinated thiazole derivatives, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in CAS 1708328-79-3 for its role in modulating enzyme activity and receptor binding, which aligns with current trends in targeted therapy development. For instance, its structural motif is frequently explored in the design of kinase inhibitors and antimicrobial agents, addressing pressing global health challenges like antibiotic resistance.

From a synthetic chemistry perspective, 2-(4-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole exemplifies modern green chemistry principles. Its synthesis often employs catalytic methods to minimize waste, reflecting the industry's shift toward sustainable practices. Analytical techniques such as HPLC and NMR (reported purity >98%) ensure rigorous quality control, meeting the stringent standards required for preclinical studies. This aligns with the increasing user searches for "high-purity fluorinated intermediates" and "scalable thiazole synthesis."

The compound's physicochemical properties—including a calculated LogP of 3.2 and melting point range of 92–94°C—make it suitable for formulation development. These characteristics are frequently queried in databases by professionals seeking lipophilic building blocks for CNS-targeted drugs. Notably, the 4-fluorophenyl group enhances membrane permeability, a key factor in optimizing blood-brain barrier penetration, a hot topic in neurodegenerative disease research.

In material science, CAS 1708328-79-3 has shown promise as a precursor for organic semiconductors. Its electron-withdrawing fluorine atom and planar thiazole ring contribute to charge transport properties, relevant to OLED and photovoltaic device innovation. This application resonates with the surge in searches for "fluorinated organic electronic materials" and "small molecule semiconductors."

Regulatory databases classify this compound as non-hazardous under standard handling conditions, with no significant ecotoxicity reported—a critical consideration for industrial applications. Safety data sheets recommend standard laboratory precautions, aligning with workplace safety protocols increasingly emphasized in chemical industry forums.

Future research directions for 2-(4-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole may explore its potential in covalent inhibitor design or as a ligand in transition metal catalysis. These applications correspond to emerging search trends like "covalent drug design 2024" and "heterocyclic ligands in catalysis," positioning this compound at the forefront of interdisciplinary innovation.